1-(Dimethoxymethyl)-2,4-difluorobenzene

• IUPAC Name: 1-(dimethoxymethyl)-2,4-difluorobenzene
• InChI: InChI=1S/C9H10F2O2/c1-12-9(13-2)7-4-3-6(10)5-8(7)11/h3-5,9H,1-2H3
• InChI Key: BSCXOIPRVSWFFT-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=C(C=C(C=C1)F)F)OC
• Molecular Formula: C9H10F2O2
• DSSTOX Substance ID: DTXSID30597332
• Molecular Weight: 188.17 g/mol
• CAS RN: 144062-35-1

Description

1-(Dimethoxymethyl)-2,4-difluorobenzene (DMDFB) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMDFB is a colorless liquid that is soluble in organic solvents and has a molecular weight of 206.15 g/mol. In

Scientific Research Applications

1-(Dimethoxymethyl)-2,4-difluorobenzene has been extensively studied for its potential applications in various fields such as organic electronics, photochemistry, and pharmaceuticals. 1-(Dimethoxymethyl)-2,4-difluorobenzene has been used as a building block for the synthesis of organic semiconductors that can be used in electronic devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). 1-(Dimethoxymethyl)-2,4-difluorobenzene has also been used as a photosensitizer in photochemical reactions to generate singlet oxygen, which can be used in various applications such as photodynamic therapy for cancer treatment. In addition, 1-(Dimethoxymethyl)-2,4-difluorobenzene has been studied for its potential use as a starting material for the synthesis of pharmaceuticals such as anti-inflammatory and anti-cancer drugs.

Mechanism of Action

The mechanism of action of 1-(Dimethoxymethyl)-2,4-difluorobenzene is not well understood, but it is believed to act as a reactive intermediate in various chemical reactions. 1-(Dimethoxymethyl)-2,4-difluorobenzene has been shown to undergo nucleophilic addition reactions with various nucleophiles such as amines and thiols. In addition, 1-(Dimethoxymethyl)-2,4-difluorobenzene has been shown to undergo Diels-Alder reactions with various dienes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(Dimethoxymethyl)-2,4-difluorobenzene have not been extensively studied. However, it has been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. 1-(Dimethoxymethyl)-2,4-difluorobenzene has also been shown to induce DNA damage in human cells.

Advantages and Limitations for Lab Experiments

1-(Dimethoxymethyl)-2,4-difluorobenzene has several advantages for lab experiments, such as its ease of synthesis and its ability to undergo various chemical reactions. However, 1-(Dimethoxymethyl)-2,4-difluorobenzene has some limitations, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 1-(Dimethoxymethyl)-2,4-difluorobenzene. One potential direction is the development of new synthetic routes for 1-(Dimethoxymethyl)-2,4-difluorobenzene that are more efficient and environmentally friendly. Another potential direction is the study of the mechanism of action of 1-(Dimethoxymethyl)-2,4-difluorobenzene in various chemical reactions. In addition, the potential use of 1-(Dimethoxymethyl)-2,4-difluorobenzene as a starting material for the synthesis of new pharmaceuticals should be explored. Finally, the toxicity and environmental impact of 1-(Dimethoxymethyl)-2,4-difluorobenzene should be thoroughly investigated to ensure its safe use in various applications.

Synthesis Methods

1-(Dimethoxymethyl)-2,4-difluorobenzene can be synthesized through a one-pot reaction of 2,4-difluorobenzaldehyde and paraformaldehyde in the presence of methanol and a catalytic amount of hydrochloric acid. The reaction proceeds through a condensation reaction followed by a reduction reaction to yield 1-(Dimethoxymethyl)-2,4-difluorobenzene.